molecular formula C20H20FN3O2 B5307810 N-(2,3-dimethylbenzyl)-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide

N-(2,3-dimethylbenzyl)-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide

Cat. No. B5307810
M. Wt: 353.4 g/mol
InChI Key: RGMKEKMSBBXEOO-UHFFFAOYSA-N
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Description

N-(2,3-dimethylbenzyl)-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide, also known as DPF-1181, is a novel synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. It belongs to the class of pyrazole carboxamides and has shown promising results in preclinical studies as a potential treatment for pain and inflammation. In

Mechanism of Action

N-(2,3-dimethylbenzyl)-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide exerts its effects through the modulation of the cannabinoid receptor type 1 (CB1) and the transient receptor potential vanilloid type 1 (TRPV1). CB1 receptors are located in the central nervous system and are involved in the regulation of pain, mood, and appetite. TRPV1 receptors are located in the peripheral nervous system and are involved in the regulation of pain and inflammation. This compound acts as a CB1 receptor antagonist and a TRPV1 receptor agonist, leading to the reduction of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in preclinical models. It has been shown to reduce pain and inflammation in animal models of acute and chronic pain. The compound has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. This compound has been shown to have a favorable safety profile, with no significant adverse effects reported in preclinical studies.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylbenzyl)-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it suitable for further research and development. The compound has shown promising results in preclinical studies, making it a potential candidate for the development of new analgesics. However, there are also limitations to using this compound in lab experiments. The compound has not yet been tested in clinical trials, and its safety and efficacy in humans are unknown. Further research is needed to determine the optimal dosage and administration route for the compound.

Future Directions

There are several future directions for the research and development of N-(2,3-dimethylbenzyl)-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide. One direction is to further investigate the compound's potential therapeutic applications, including its use in the treatment of pain, inflammation, anxiety, and depression. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further research is needed to determine the safety and efficacy of this compound in clinical trials. Overall, this compound shows promising potential as a novel therapeutic agent, and further research is needed to fully explore its potential applications.

Synthesis Methods

The synthesis of N-(2,3-dimethylbenzyl)-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide involves a multistep process that starts with the reaction of 2,3-dimethylbenzylamine with 3-fluorobenzyl bromide to form an intermediate compound. This intermediate is then reacted with 3-fluorophenylacetic acid to obtain the final product, this compound. The synthesis method has been optimized to improve the yield and purity of the compound, making it suitable for further research and development.

Scientific Research Applications

N-(2,3-dimethylbenzyl)-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide has been extensively studied in preclinical models for its potential therapeutic applications. It has shown promising results in the treatment of pain and inflammation, making it a potential candidate for the development of new analgesics. The compound has also been studied for its potential use in the treatment of anxiety and depression, with promising results in animal models.

properties

IUPAC Name

N-[(2,3-dimethylphenyl)methyl]-5-[(3-fluorophenoxy)methyl]-1H-pyrazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20FN3O2/c1-13-5-3-6-15(14(13)2)11-22-20(25)19-10-17(23-24-19)12-26-18-8-4-7-16(21)9-18/h3-10H,11-12H2,1-2H3,(H,22,25)(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RGMKEKMSBBXEOO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)CNC(=O)C2=NNC(=C2)COC3=CC(=CC=C3)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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